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Compound of Interest

Compound Name: Trimethyl orthobutyrate

Cat. No.: B041597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for trimethyl
orthobutyrate, a flammable liquid and irritant. The following sections detail its physical and
chemical properties, toxicological profile, fire and explosion hazards, and recommended
handling procedures. This information is crucial for ensuring the safe use of this compound in
research and development settings.

Core Safety Data

The following tables summarize the key quantitative data for trimethyl orthobutyrate,
compiled from various Safety Data Sheets (SDS).

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7H1603 [1112]
Molecular Weight 148.20 g/mol [1]
Appearance Clear, colorless liquid [31[4]
Odor No information available [3]
Boiling Point 140 - 147 °C (284 - 296.6 °F) [11[3]
Density 0.926 g/mL at 25 °C [1][5]
Flash Point 50 °C (122 °F) - closed cup [11[3]
Vapor Pressure 5.98 mmHg at 25°C
Refractive Index n20/D 1.404 [1]
Solubility Soluble in Chloroform, Ethyl
Acetate

Table 2: Toxicological Data

Hazard Classification & Statement  Details

Acute Toxicity

No data available for oral,

dermal, or inhalation routes.

The toxicological properties
have not been thoroughly

investigated.

Skin Corrosion/Irritation

Category 2: Causes skin
irritation (H315)

Causes reversible damage to

the skin upon exposure.[3][6]

Serious Eye Damage/Irritation

Category 2A: Causes serious
eye irritation (H319)

Causes reversible eye
irritation.[3][6]

Respiratory Irritation

Category 3: May cause
respiratory irritation (H335)

Inhalation of vapors may

irritate the respiratory system.

[3](6]

Carcinogenicity

Not classified as a carcinogen.

No components are listed as
carcinogens by IARC, NTP, or
OSHA.[7]
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Table 3: Fire and Explosion Data

| Hazard | Detalils | |---|---|---] | Flammability | Flammable liquid and vapor (Category 3) | Vapors
may form explosive mixtures with air and can travel to a source of ignition and flash back.[3][6]
| | Hazardous Combustion Products | Carbon monoxide (CO), Carbon dioxide (COz) [[3][6] | |
Extinguishing Media | Alcohol-resistant foam, dry chemical powder, carbon dioxide. Water
spray or fog for large fires only.[6] | | Fire Fighting Procedures | Wear self-contained breathing
apparatus (SCBA) and full protective gear.[3] |

Table 4: Exposure Controls and Personal Protection

| Control Parameter | Recommendation | |---|---|---| | Engineering Controls | Use in a well-
ventilated area. Use explosion-proof electrical/ventilating/lighting equipment.[3][6] | | Eye/Face
Protection | Wear appropriate protective eyeglasses or chemical safety goggles.[3] | | Skin
Protection | Wear protective gloves and clothing to prevent skin exposure.[3] | | Respiratory
Protection | Use a NIOSH/MSHA or European Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or other symptoms are experienced.[3] |

Experimental Protocols

Detailed experimental protocols for the safety evaluation of trimethyl orthobutyrate are not
publicly available. However, the hazard classifications reported in the Safety Data Sheets are
based on standardized methodologies, such as those established by the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The general principles of these key
experiments are outlined below.

Flash Point Determination: The flash point of a liquid is determined using a closed-cup or open-
cup apparatus. A sample of the substance is heated at a controlled rate, and an ignition source
is periodically passed over the surface of the liquid. The flash point is the lowest temperature at
which the vapors of the liquid ignite. For flammable liquids like trimethyl orthobutyrate, a
closed-cup method is typically used to provide a more conservative and accurate
measurement.

Skin Irritation/Corrosion Testing: This is typically assessed using in vivo animal studies (e.g., on
rabbits) or validated in vitro methods. A measured amount of the substance is applied to a
small area of skin, and the site is observed for signs of irritation (redness, swelling) or corrosion
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(tissue destruction) over a period of several days. The severity and reversibility of the effects
determine the classification. For a Category 2 irritant, the observed effects are reversible.[6][8]

Eye Irritation/Corrosion Testing: Similar to skin irritation testing, this often involves applying a
small amount of the substance to the eye of a test animal and observing for effects on the
cornea, iris, and conjunctiva. The severity and reversibility of any damage are recorded over
time to classify the substance. In vitro alternatives are increasingly used to reduce animal
testing. A Category 2A classification indicates that the substance causes reversible eye
irritation.[3][6]

Visualizing Safety Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key logical relationships and
workflows for the safe handling of trimethyl orthobutyrate.
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Spill Occurs

Contain Spill with Inert Absorbent Material
(e.g., vermiculite, sand)

Collect Residue into a Labeled,
Closed Container for Flammable Waste

Decontaminate Spill Area

Dispose of Waste According to
Local, State, and Federal Regulations
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Hazards of Trimethyl Orthobutyrate

Recommended Personal Protective Equipment (PPE)
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\
T . .
Chemical Resistant Gloves
Flammable Liquid & Vapor »
(H226) | Mitigates | _
Engineering Controls

(Ventilation, Explosion-Proof Equipment)

Respiratory Irritant
(H339) Approved Respirator
Protects Against
Serious Eye lIrritant Protects Against ~ ; | hiel
(H319) >4 Safety Goggles/Face Shield

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Trimethyl
Orthobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041597#trimethyl-orthobutyrate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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